Cas no 1185302-12-8 (3-(4-Phenoxyphenoxy)pyrrolidine hydrochloride)

3-(4-Phenoxyphenoxy)pyrrolidine hydrochloride is a synthetic organic compound featuring a pyrrolidine core substituted with a phenoxyphenoxy group, further stabilized as a hydrochloride salt. This structure imparts favorable solubility and stability, making it suitable for research applications in medicinal chemistry and drug development. The compound's phenoxy and pyrrolidine moieties suggest potential as an intermediate in the synthesis of bioactive molecules, particularly those targeting central nervous system (CNS) or receptor-modulating pathways. Its hydrochloride form enhances handling and storage properties. Analytical-grade purity ensures reliability in experimental settings, supporting investigations into structure-activity relationships or novel pharmacophores.
3-(4-Phenoxyphenoxy)pyrrolidine hydrochloride structure
1185302-12-8 structure
Product Name:3-(4-Phenoxyphenoxy)pyrrolidine hydrochloride
CAS No:1185302-12-8
MF:C16H18ClNO2
MW:291.772623538971
CID:1076001
PubChem ID:46735725
Update Time:2025-11-02

3-(4-Phenoxyphenoxy)pyrrolidine hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 3-(4-Phenoxyphenoxy)pyrrolidine hydrochloride
    • AKOS015848723
    • 3-(4-PHENOXYPHENOXY)PYRROLIDINEHYDROCHLORIDE
    • 3-(4-phenoxyphenoxy)pyrrolidine;hydrochloride
    • AB88496
    • SCHEMBL4317942
    • 1185302-12-8
    • MDL: MFCD09997071
    • Inchi: 1S/C16H17NO2.ClH/c1-2-4-13(5-3-1)18-14-6-8-15(9-7-14)19-16-10-11-17-12-16;/h1-9,16-17H,10-12H2;1H
    • InChI Key: DZKGJJYPXXSRJE-UHFFFAOYSA-N
    • SMILES: Cl.O(C1C=CC(=CC=1)OC1C=CC=CC=1)C1CNCC1

Computed Properties

  • Exact Mass: 291.1026065g/mol
  • Monoisotopic Mass: 291.1026065g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 258
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 30.5Ų

3-(4-Phenoxyphenoxy)pyrrolidine hydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
P012635-50mg
3-(4-Phenoxyphenoxy)pyrrolidine Hydrochloride
1185302-12-8
50mg
$ 155.00 2022-06-03
TRC
P012635-100mg
3-(4-Phenoxyphenoxy)pyrrolidine Hydrochloride
1185302-12-8
100mg
$ 260.00 2022-06-03
Chemenu
CM487943-1g
3-(4-Phenoxyphenoxy)pyrrolidine hydrochloride
1185302-12-8 97%
1g
$216 2023-01-03
Chemenu
CM487943-5g
3-(4-Phenoxyphenoxy)pyrrolidine hydrochloride
1185302-12-8 97%
5g
$641 2023-01-03
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1951513-1g
3-(4-Phenoxyphenoxy)pyrrolidine hydrochloride
1185302-12-8 97%
1g
¥8988.00 2024-08-09

Additional information on 3-(4-Phenoxyphenoxy)pyrrolidine hydrochloride

Comprehensive Guide to 3-(4-Phenoxyphenoxy)pyrrolidine hydrochloride (CAS 1185302-12-8): Properties, Applications, and Market Insights

3-(4-Phenoxyphenoxy)pyrrolidine hydrochloride (CAS 1185302-12-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique molecular structure combining phenoxy and pyrrolidine moieties, serves as a key intermediate in the synthesis of bioactive molecules. Its hydrochloride salt form enhances solubility, making it particularly valuable in drug development and formulation studies.

The growing interest in 3-(4-Phenoxyphenoxy)pyrrolidine hydrochloride is driven by its potential applications in central nervous system (CNS) drug discovery and neuropharmacology. Researchers are exploring its role as a building block for novel dopamine receptor modulators and serotonergic compounds, aligning with current trends in mental health therapeutics. The compound's structural features make it particularly interesting for designing molecules that can cross the blood-brain barrier efficiently.

From a chemical perspective, 3-(4-Phenoxyphenoxy)pyrrolidine hydrochloride demonstrates remarkable stability under various conditions, which contributes to its utility in multi-step synthetic processes. The phenoxyphenoxy group provides aromatic character while the pyrrolidine hydrochloride moiety offers basicity and hydrogen bonding capacity. This combination creates unique opportunities for molecular interactions in biological systems, explaining why it's frequently referenced in medicinal chemistry patents and drug discovery publications.

The synthesis of 3-(4-Phenoxyphenoxy)pyrrolidine hydrochloride typically involves Pd-catalyzed coupling reactions followed by salt formation, with current research focusing on optimizing these processes for better yields and sustainability. Recent publications highlight innovative approaches using flow chemistry techniques and green chemistry principles, reflecting the pharmaceutical industry's shift toward more environmentally friendly production methods.

Market analysis indicates steady growth in demand for 3-(4-Phenoxyphenoxy)pyrrolidine hydrochloride, particularly from contract research organizations (CROs) and pharmaceutical development companies. The compound's pricing remains competitive, with purity grades ranging from 95% to 99% available from major chemical suppliers. Quality control typically involves HPLC analysis and mass spectrometry verification to ensure batch-to-batch consistency for research applications.

Storage and handling recommendations for 3-(4-Phenoxyphenoxy)pyrrolidine hydrochloride emphasize protection from moisture and maintenance at room temperature in well-sealed containers. While not classified as hazardous under standard regulations, proper laboratory practices should be followed when working with this compound, including the use of personal protective equipment (PPE) and adequate ventilation.

Future research directions for 3-(4-Phenoxyphenoxy)pyrrolidine hydrochloride include exploring its potential in neurodegenerative disease research and as a scaffold for GPCR-targeted therapeutics. The compound's versatility continues to make it a valuable tool for medicinal chemists addressing current challenges in CNS drug delivery and receptor subtype selectivity.

For researchers considering 3-(4-Phenoxyphenoxy)pyrrolidine hydrochloride for their projects, it's recommended to consult recent literature on its structure-activity relationships and metabolic stability profiles. Several published studies have demonstrated its effectiveness as a precursor in creating compounds with improved pharmacokinetic properties and target binding affinity.

The analytical characterization of 3-(4-Phenoxyphenoxy)pyrrolidine hydrochloride typically includes 1H NMR, 13C NMR, and FTIR spectroscopy, with melting point determination and elemental analysis providing additional quality verification. These standard analytical methods ensure researchers receive material with confirmed structure and purity for their experimental needs.

As the pharmaceutical industry continues to focus on precision medicine and targeted therapies, intermediates like 3-(4-Phenoxyphenoxy)pyrrolidine hydrochloride will likely see increased utilization. Its balanced combination of aromatic and aliphatic characteristics, along with the hydrochloride salt's favorable properties, positions it as a versatile building block in modern drug discovery pipelines.

Recommended suppliers
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd